Cas no 61860-22-8 (6-Thiabicyclo[3.2.1]octane, 5-methyl-)

• Product Name: 6-Thiabicyclo[3.2.1]octane, 5-methyl-
• CAS No: 61860-22-8
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 464358
• PubChem ID: 12299214
• Update Time: 2025-04-19

6-Thiabicyclo[3.2.1]octane, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Thiabicyclo[3.2.1]octane, 5-methyl-
• 5-methyl-6-thiabicyclo[3.2.1]octane
• 61860-22-8
• DTXSID80486166

• Inchi： 1S/C8H14S/c1-8-4-2-3-7(5-8)6-9-8/h7H,2-6H2,1H3
• InChI Key： KWFGSOGPKBXFMB-UHFFFAOYSA-N
• SMILES： S1CC2CCCC1(C)C2

Computed Properties

• Exact Mass: 142.08172
• Monoisotopic Mass: 142.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0